Cas no 1805420-06-7 (Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate
• CAS No: 1805420-06-7
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4972556
• Update Time: 2025-10-18

Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C11H7BrF3NO2S/c1-18-10(17)3-6-2-7(19-11(13,14)15)4-9(12)8(6)5-16/h2,4H,3H2,1H3
• InChI Key： PGONHICQACCHJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C#N)CC(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate

Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805420-06-7): An Overview

Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805420-06-7) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromo, cyano, and trifluoromethylthio functional groups, which confer it with a range of interesting properties and reactivity profiles.

The bromo substituent on the phenyl ring provides a versatile handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The cyano group, known for its strong electron-withdrawing properties, contributes to the compound's stability and reactivity. Additionally, the trifluoromethylthio group, which is a fluorinated sulfur-containing moiety, imparts unique electronic and steric effects that can influence the compound's biological activity and physical properties.

In the realm of medicinal chemistry, Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate has been explored as a potential lead compound for the development of novel drugs. Recent studies have shown that compounds with similar structural features exhibit promising pharmacological activities, including anti-inflammatory, anticancer, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro.

The bromo substituent in Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate can be readily replaced with other functional groups through various substitution reactions, such as Suzuki coupling or palladium-catalyzed cross-coupling reactions. This versatility allows chemists to fine-tune the properties of the final product to meet specific therapeutic or material requirements. The cyano group can also be converted into other functional groups, such as carboxylic acids or amines, through well-established chemical transformations.

In materials science, Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate has shown promise as a building block for the synthesis of advanced materials with unique electronic and optical properties. The presence of the trifluoromethylthio group can influence the electronic structure of polymers and small molecules, leading to enhanced performance in applications such as organic electronics and photovoltaics. A recent study published in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of conjugated polymers with high charge carrier mobility.

The synthesis of Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-bromo-2-cyanophenyl thiol with methyl acrylate in the presence of a base. The resulting thioether is then subjected to further functionalization to introduce the trifluoromethyl group. This synthetic strategy allows for high yields and good purity of the final product.

From an analytical perspective, Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These techniques provide valuable information about the structure and purity of the compound, which is crucial for both research and industrial applications.

In conclusion, Methyl 3-bromo-2-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805420-06-7) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing various scientific fields.